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Enramycin in Poultry and Swine Production: A
Comparative Analysis
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of enramycin, a

polypeptide antibiotic, in poultry and swine production. The information presented is based on

experimental data to objectively evaluate its efficacy as a growth promoter and a modulator of

gut health.

Performance Data: Poultry vs. Swine
Enramycin has been demonstrated to be an effective feed additive for improving growth

performance and feed efficiency in both poultry and swine.[1][2] It primarily acts against Gram-

positive bacteria, such as Clostridium perfringens, a key pathogen in necrotic enteritis.[1][3]

The following tables summarize the quantitative data from various studies.

Table 1: Effects of Enramycin on Poultry Performance
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Parameter Control Group
Enramycin-
Treated Group

Percentage
Improvement

Reference

Body Weight

Gain (g)
Varies by study Increased Up to 5% [4][5]

Feed Conversion

Ratio (FCR)
Varies by study Decreased 2-4% [4][6]

Clostridium

perfringens

Count (log

CFU/g)

Varies by study Decreased
Significant

reduction
[5][6]

Mortality Rate

(%)
Varies by study

No significant

difference
- [4]

Table 2: Effects of Enramycin on Swine Performance

Parameter Control Group
Enramycin-
Treated Group

Percentage
Improvement

Reference

Average Daily

Gain (g)
Varies by study Increased 3-6% [2][7]

Feed Conversion

Ratio (FCR)
Varies by study Decreased 2-5% [7][8]

Diarrhea

Incidence (%)
Varies by study Decreased

Significant

reduction
[7][9]

Gut

Limosilactobacill

us reuteri

Abundance

Varies by study Increased
Significant

increase
[9]

Mechanism of Action: Inhibition of Peptidoglycan
Synthesis
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Enramycin's antibacterial activity stems from its ability to inhibit the biosynthesis of

peptidoglycan, an essential component of the bacterial cell wall in Gram-positive bacteria.[4]

[10] Specifically, enramycin targets and inhibits the enzyme MurG.[4][10] MurG is a

glycosyltransferase responsible for catalyzing the transfer of N-acetylglucosamine (GlcNAc) to

Lipid I, forming Lipid II, a critical precursor for the elongating peptidoglycan chain.[3][9] By

blocking this step, enramycin disrupts cell wall formation, leading to cell lysis and death of

susceptible bacteria.[4][6]
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Enramycin's inhibition of the MurG enzyme in the bacterial peptidoglycan synthesis pathway.

Experimental Protocols
The following are representative experimental designs for evaluating the efficacy of enramycin
in poultry and swine.

Poultry Broiler Trial
A typical experimental setup to assess enramycin's impact on broiler performance would

involve a randomized complete block design.
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A typical experimental workflow for an enramycin trial in broiler chickens.
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Methodology Details:

Animals: Day-old male broiler chicks (e.g., Ross 308) are commonly used.[11]

Housing: Birds are housed in pens with controlled environmental conditions.

Diet: A basal corn-soybean meal diet is typically provided ad libitum.[11]

Treatments:

Control Group: Basal diet with no enramycin.

Treatment Group(s): Basal diet supplemented with enramycin at varying concentrations

(e.g., 5 ppm, 10 ppm).[4]

Duration: The trial typically runs for the entire broiler growth cycle (e.g., 42 days).[4]

Data Collection:

Performance: Body weight and feed intake are recorded weekly to calculate body weight

gain and feed conversion ratio (FCR).

Gut Health: At the end of the trial, cecal contents are collected for microbial analysis (e.g.,

16S rRNA sequencing) to assess changes in the gut microbiota.

Statistical Analysis: Data are analyzed using appropriate statistical models (e.g., ANOVA) to

determine significant differences between treatment groups.

Swine Weaning Piglet Trial
To evaluate the effect of enramycin on post-weaning piglets, a similar randomized controlled

trial design is employed.

Methodology Details:

Animals: Newly weaned piglets (e.g., 21-28 days of age) are selected and grouped by initial

body weight.[9]

Housing: Pigs are housed in pens with controlled temperature and ventilation.
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Diet: A standard starter diet is provided.

Treatments:

Control Group: Basal diet.

Treatment Group: Basal diet supplemented with enramycin (e.g., 10-20 ppm).[7]

Duration: The experimental period usually covers the critical post-weaning phase (e.g., 28-42

days).

Data Collection:

Performance: Individual pig weights and pen feed consumption are monitored to

determine average daily gain (ADG), average daily feed intake (ADFI), and FCR.

Health: The incidence and severity of diarrhea are recorded daily.

Gut Microbiota: Fecal or intestinal samples are collected at specified time points for

microbial community analysis.

Statistical Analysis: Performance and health data are subjected to statistical analysis to

compare the effects of the treatments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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